Cas no 2138406-81-0 (2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo-)

2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo-, is a brominated thiazole derivative featuring a functionalized aminoalkyl side chain. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of the 5-bromo substituent enhances its utility as a precursor for cross-coupling reactions, while the amino and hydroxyl groups offer additional sites for derivatization. Its structural features make it valuable for applications in pharmaceutical intermediates and ligand design. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research use.

2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo- structure

2138406-81-0 structure

Product Name:2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo-

CAS No:2138406-81-0

MF:C₈H₁₃BrN₂OS

MW:265.170619726181

CID:5280239

PubChem ID:165788103

Update Time:2025-06-07

2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo- Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo-
- EN300-683975
- 3-amino-1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-ol
- 2138406-81-0
- Inchi： 1S/C8H13BrN2OS/c1-8(2,4-10)6(12)7-11-3-5(9)13-7/h3,6,12H,4,10H2,1-2H3
- InChI Key： GFKUDXNWXAIJFC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C(C)(C)CN)O)S1

Computed Properties

Exact Mass: 263.99320g/mol
Monoisotopic Mass: 263.99320g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 87.4Å²

Experimental Properties

Density: 1.535±0.06 g/cm3(Predicted)
Boiling Point: 362.7±37.0 °C(Predicted)
pka: 12.67±0.20(Predicted)

2-Thiazolemethanol, α-(2-amino-1,1-dimethylethyl)-5-bromo- Pricemore >>

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